N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C17H14Cl2N4O2S/c1-25-13-6-4-12(5-7-13)20-16(24)21-17-23-22-15(26-17)8-10-2-3-11(18)9-14(10)19/h2-7,9H,8H2,1H3,(H2,20,21,23,24)
• InChI Key: FVBRYFDBXHPJQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N4O2S
• Molecular Weight: 409.3 g/mol

Description

N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The exact mechanism of action of N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins involved in inflammation and cancer progression. It also disrupts the cell cycle and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and tumor growth. It has also been shown to have herbicidal and insecticidal properties in plants. However, more research is needed to fully understand the effects of this compound in different organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea in lab experiments is its potent anti-inflammatory and anti-cancer properties. It is also relatively easy to synthesize and has a high purity. However, one of the limitations is the lack of research on its potential side effects and toxicity.

Future Directions

There are several future directions for research on N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea. One direction is to study its potential applications as a pesticide in agriculture. Another direction is to investigate its potential as a heavy metal chelator in environmental science. Additionally, more research is needed to fully understand its mechanism of action and potential side effects in different organisms.

Synthesis Methods

The synthesis of N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea involves the reaction of 2,4-dichlorobenzyl isothiocyanate with 4-methoxyaniline in the presence of triethylamine to form the intermediate N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]urea. This intermediate is then reacted with 4-methoxyphenyl isocyanate to yield the final product.

Scientific Research Applications

N-[5-(2,4-dichlorobenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anti-inflammatory and anti-cancer agent. In agriculture, it has been shown to have potent herbicidal and insecticidal properties, making it a potential alternative to traditional pesticides. In environmental science, it has been studied for its potential to remove heavy metals from contaminated soil and water.